Cas no 2034510-93-3 (3-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-[(thiophen-2-yl)methyl]urea)

• Product Name: 3-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-[(thiophen-2-yl)methyl]urea
• CAS No: 2034510-93-3
• MF: C₁₅H₂₀N₂O₂S₂
• MW: 324.461501121521
• CID: 5353366
• Update Time: 2025-05-20

3-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(5-hydroxy-3-(thiophen-2-yl)pentyl)-3-(thiophen-2-ylmethyl)urea
• 1-(5-hydroxy-3-thiophen-2-ylpentyl)-3-(thiophen-2-ylmethyl)urea
• 3-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-[(thiophen-2-yl)methyl]urea

• Inchi： 1S/C15H20N2O2S2/c18-8-6-12(14-4-2-10-21-14)5-7-16-15(19)17-11-13-3-1-9-20-13/h1-4,9-10,12,18H,5-8,11H2,(H2,16,17,19)
• InChI Key： AVHXYYDKYHBZNV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCO)CCNC(NCC1=CC=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 318
• XLogP3: 2.1
• Topological Polar Surface Area: 118

Additional information on 3-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-[(thiophen-2-yl)methyl]urea

3-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-[(thiophen-2-yl)methyl]urea: A Comprehensive Overview

CAS No. 2034510-93-3, also known as 3-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-[(thiophen-2-yl)methyl]urea, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of urea derivatives and features a thiophene moiety, which is known for its biological activity and versatility.

The hydroxy group in the compound's structure plays a crucial role in its reactivity and solubility properties. The presence of this functional group can enhance the compound's ability to form hydrogen bonds, which is essential for its interaction with biological targets. Additionally, the thiophen-2-yl substituents contribute to the compound's aromatic character and can influence its electronic properties, making it an interesting candidate for further study.

In terms of synthesis, 3-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-[(thiophen-2-yl)methyl]urea can be prepared through a multi-step process involving the reaction of thiophene derivatives with appropriate reagents. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in various research applications.

The biological activity of 3-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-[< strong>(thiophen-2-yl)methyl]urea has been extensively studied. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. In particular, its ability to modulate key signaling pathways involved in inflammation and oxidative stress has been highlighted in several studies.

A recent study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of 3-[5-< strong>methyl]urea on lipopolysaccharide (LPS)-induced inflammation in macrophages. The results demonstrated that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent. Furthermore, the study also found that the compound could inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammatory responses.

In addition to its anti-inflammatory properties, 3-[5-< strong>methyl]urea has shown promising antioxidant activity. A study published in the Bioorganic & Medicinal Chemistry Letters evaluated the compound's ability to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. The results indicated that 3-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1[(thiophen-2-yl)methyl]urea effectively reduced ROS levels and prevented cell death induced by oxidative stress.

The potential therapeutic applications of 3-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1[(thiophen-2-yl)methyl]urea extend beyond inflammation and oxidative stress. Recent research has explored its use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A study published in the European Journal of Medicinal Chemistry investigated the neuroprotective effects of this compound on neuronal cells exposed to amyloid-beta (Aβ) peptides, which are implicated in Alzheimer's disease pathology. The results showed that 3-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1[(thiophen-2-yl)methyl]urea significantly reduced Aβ-induced neurotoxicity and improved cell viability.

In conclusion, 3-[5-hydroxy-3-(thiophen-2-y l)pent yl]-1[(t hiophe n - 2 - yl )m eth yl ]u rea (CAS No. 2034510 -9 3 - 3 ) is a versatile compound with a wide range of biological activities. Its unique chemical structure, featuring a hydroxy group and thiophene moieties, contributes to its potential as an anti-inflammatory, antioxidant, and neuroprotective agent. Ongoing research continues to uncover new applications for this compound, highlighting its significance in medicinal chemistry and pharmaceutical development.